Cas no 2176843-56-2 (4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone)

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone is a specialized chemical compound featuring a piperazinone core functionalized with a phenyl group and an α,β-unsaturated carbonyl moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly in Michael addition reactions or as a precursor for heterocyclic frameworks. The presence of the acryloyl group enhances its utility as an electrophile in polymer chemistry or cross-linking reactions. Its well-defined molecular architecture ensures consistent performance in pharmaceutical or material science research, where precise functionalization is critical. The compound’s stability under standard conditions further supports its handling in laboratory settings.

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone structure

2176843-56-2 structure

Product Name:4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone

CAS No:2176843-56-2

MF:C₁₃H₁₄N₂O₂

MW:230.262463092804

CID:5409609

Update Time:2025-05-19

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone Chemical and Physical Properties

Names and Identifiers

- 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone
- Inchi： 1S/C13H14N2O2/c1-2-12(16)14-8-9-15(13(17)10-14)11-6-4-3-5-7-11/h2-7H,1,8-10H2
- InChI Key： FBXXRINQGULFMU-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)CCN(C(=O)C=C)CC1=O

Experimental Properties

Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 517.8±39.0 °C(Predicted)
pka: 0.27±0.20(Predicted)

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6702254-0.05g	1-phenyl-4-(prop-2-enoyl)piperazin-2-one	2176843-56-2	90%	0.05g	$246.0	2023-07-09

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone

Introduction to 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone (CAS No. 2176843-56-2)

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone (CAS No. 2176843-56-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The molecular structure of 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone consists of a piperazinone core linked to a phenyl ring and an acryloyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for various pharmacological studies. Recent research has focused on elucidating the mechanisms by which this compound exerts its effects and exploring its potential as a lead molecule for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective potential of 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibited significant neuroprotective effects in an in vitro model of neuronal injury. The researchers found that treatment with 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone reduced oxidative stress and prevented neuronal cell death induced by hydrogen peroxide. These findings highlight the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone have also been studied to assess its suitability for clinical applications. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation. Additionally, toxicity studies have shown that 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone exhibits low toxicity at therapeutic doses, which is an important consideration for drug development.

In conclusion, 4-(1-Oxo-2-propen-1-y l)-1 - phen yl - 2 - p ipe razino ne (CAS No. 2 17 68 43 - 56 - 2) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for drug development. As more data become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.